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Dielectric Properties of NiO and Doping Effects

While data on yttrium-doped NiO is lacking, other studies show that doping NiO with different elements can

significantly alter its dielectric properties. The table below summarizes key dielectric data for pure and

doped NiO from recent research.

Material Synthesis Method
Dielectric
Constant (ε') at
10⁶ Hz

Key Findings on Doping Effect

Pure NiO Hydrothermal [1] N/A Dielectric constant decreases with increasing

frequency. AC conductivity increases with
frequency [1].

BaO-doped
NiO

Co-precipitation [2] 232 (vs. 28 for
pure NiO)

Significant improvement attributed to
increased interfacial polarization and

improved charge carrier mobility [2].

(Mn, Co)-
doped NiO

Composite

Hydroxide Method
[3]

N/A High dielectric constant at low frequencies;

behavior consistent with Koop's theory and
space charge effects [3].
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The general effect of yttrium doping on related metal oxides involves introducing lattice strain due to the

larger ionic radius of Y³⁺, which can expand the crystal lattice [4]. This strain often leads to an increase in

oxygen vacancy concentration as a charge compensation mechanism [5] [4]. Both lattice distortion and

oxygen vacancies can enhance space charge polarization, a major factor in increasing the dielectric

constant at low frequencies.

Experimental Methodology for Dielectric Analysis

For context, here is a typical experimental workflow for synthesizing and evaluating the dielectric properties

of doped metal oxides, based on the protocols found in the search results.
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Start: Research Objective
(Compare Dielectric Properties)

Synthesis
(e.g., Hydrothermal, Sol-Gel)

Pellet Preparation
(Hydraulic Press)

Heat Treatment
(Muffle Furnace)

Electrode Application
(Silver Conductive Paste)

Dielectric Measurement
(Impedance Analyzer)

End: Data Analysis
(ε', σ_ac, Electric Modulus)

Click to download full resolution via product page

This standard methodology ensures consistent and comparable results [1] [2]. The key steps involve:

Synthesis: Methods like hydrothermal synthesis are favored for producing uniformly sized and

shaped nanoparticles under controlled conditions [1].
Pelletizing and Heating: The synthesized powder is pressed into pellets and heated to make them

more compact [1].
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Electrode Application: Conductive silver paste is applied to the pellet surfaces and heated to ensure

good electrical contact for measurement [1].
Dielectric Characterization: Properties are measured as a function of frequency and temperature

using an impedance analyzer. Key parameters include the complex dielectric constant (ε'), AC
conductivity (σ_ac), and electric modulus [1].

Suggestions for Further Research

To find the specific comparison you are looking for, I suggest:

Consulting specialized databases: Conduct a thorough search in scholarly databases like IEEE
Xplore, Scopus, or Web of Science using targeted keywords such as "Y-doped NiO dielectric,"

"yttrium nickel oxide," or "NiYO dielectric properties."
Reviewing broader literature: Look for review articles on "rare-earth doped nickel oxide" to see if

yttrium is covered among other dopants.
Exploring related material systems: As shown in the search results, studies on yttrium doping in

cobalt ferrites [5] and NiMo-MoO₂ heterostructures [4] are available and confirm its impactful role
on material properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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